Cas no 1864159-19-2 (2-Bromo-6-chloro-alpha-(trifluoromethyl)benzyl Alcohol)

• Product Name: 2-Bromo-6-chloro-alpha-(trifluoromethyl)benzyl Alcohol
• CAS No: 1864159-19-2
• MF: C₈H₅BrClF₃O
• MW: 289.476911306381
• CID: 5796118
• PubChem ID: 130505806
• Update Time: 2025-06-08

2-Bromo-6-chloro-alpha-(trifluoromethyl)benzyl Alcohol Chemical and Physical Properties

Names and Identifiers

• EN300-1931908
• MFCD32661958
• 1864159-19-2
• SY250364
• 1-(2-bromo-6-chlorophenyl)-2,2,2-trifluoroethan-1-ol
• 2-Bromo-6-chloro-alpha-(trifluoromethyl)benzyl Alcohol

• Inchi： 1S/C8H5BrClF3O/c9-4-2-1-3-5(10)6(4)7(14)8(11,12)13/h1-3,7,14H
• InChI Key： DAKMQGVBBKLFOZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C(C(F)(F)F)O)Cl

Computed Properties

• Exact Mass: 287.91644g/mol
• Monoisotopic Mass: 287.91644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-Bromo-6-chloro-alpha-(trifluoromethyl)benzyl Alcohol

Introduction to 2-Bromo-6-chloro-alpha-(trifluoromethyl)benzyl Alcohol (CAS No. 1864159-19-2)

2-Bromo-6-chloro-alpha-(trifluoromethyl)benzyl Alcohol, identified by its CAS number 1864159-19-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic alcohols, characterized by its benzyl alcohol moiety functionalized with bromine and chlorine substituents at specific positions, along with a trifluoromethyl group at the alpha position. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The bromine and chlorine atoms in the benzene ring contribute to the electrophilic nature of the molecule, facilitating its participation in nucleophilic substitution reactions. These halogen atoms are strategically positioned at the 2- and 6-positions relative to each other, which enhances the compound's reactivity and makes it a versatile building block for further chemical modifications. The presence of the trifluoromethyl group further influences the electronic properties of the aromatic system, often leading to increased metabolic stability and improved binding affinity to biological targets.

2-Bromo-6-chloro-alpha-(trifluoromethyl)benzyl Alcohol has been extensively studied in recent years due to its potential applications in drug discovery. One of the most notable areas of research involves its use as a precursor in the synthesis of small-molecule inhibitors targeting various diseases. For instance, studies have demonstrated its utility in generating compounds that interact with enzymes involved in cancer pathways. The trifluoromethyl group, in particular, is known to enhance lipophilicity and binding affinity, making it a preferred moiety in many drug candidates.

In addition to its role in anticancer drug development, this compound has also been explored for its applications in antimicrobial research. The structural features of 2-Bromo-6-chloro-alpha-(trifluoromethyl)benzyl Alcohol allow for the design of molecules that disrupt bacterial cell wall synthesis or inhibit essential metabolic pathways. Recent advancements in computational chemistry have further accelerated the discovery process by enabling high-throughput virtual screening of derivatives derived from this core structure.

The synthesis of 2-Bromo-6-chloro-alpha-(trifluoromethyl)benzyl Alcohol typically involves multi-step organic reactions starting from commercially available aromatic precursors. Key steps often include halogenation reactions to introduce bromine and chlorine atoms at desired positions, followed by protection-deprotection strategies to isolate the benzyl alcohol functionality. The introduction of the trifluoromethyl group is commonly achieved through metal-catalyzed cross-coupling reactions or direct fluorination techniques.

One of the challenges associated with working with 2-Bromo-6-chloro-alpha-(trifluoromethyl)benzyl Alcohol is its reactivity, which can lead to side products if not carefully controlled. However, advances in synthetic methodologies have significantly improved yields and purity levels, making it more accessible for industrial-scale applications. Researchers have also developed innovative purification techniques, such as column chromatography and recrystallization, to ensure high-quality starting materials for subsequent derivatization.

The pharmacological properties of derivatives synthesized from 2-Bromo-6-chloro-alpha-(trifluoromethyl)benzyl Alcohol continue to be a focus of numerous clinical studies. These studies aim to evaluate their efficacy and safety profiles across various disease models. For example, preclinical trials have shown promising results with compounds derived from this scaffold exhibiting potent activity against certain types of cancer cells while maintaining acceptable toxicity levels. Such findings underscore the importance of this compound as a key intermediate in medicinal chemistry.

From a regulatory perspective, 2-Bromo-6-chloro-alpha-(trifluoromethyl)benzyl Alcohol is subject to standard guidelines governing chemical substances used in pharmaceutical research. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure consistency and quality control throughout production. Additionally, researchers are encouraged to follow ethical guidelines when conducting experiments involving this compound, particularly those involving live organisms or sensitive biological systems.

The future prospects for 2-Bromo-6-chloro-alpha-(trifluoromethyl)benzyl Alcohol appear promising, with ongoing research exploring new synthetic routes and applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to more efficient synthetic methodologies and novel therapeutic agents. As computational tools continue to evolve, their integration into drug discovery processes will further enhance the utility of this versatile intermediate.

In conclusion,2-Bromo-6-chloro-alpha-(trifluoromethyl)benzyl Alcohol (CAS No. 1864159-19-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability. Its role as a key intermediate in drug development has been well-documented through numerous studies across various therapeutic areas. As research progresses，this compound is expected to remain a cornerstone in synthetic organic chemistry，contributing to the discovery and development of next-generation therapeutics.